Cas no 306302-44-3 (3-cyclopropyl-N'-(1E,2E)-3-(2-methoxyphenyl)prop-2-en-1-ylidene-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-cyclopropyl-N'-(1E,2E)-3-(2-methoxyphenyl)prop-2-en-1-ylidene-1H-pyrazole-5-carbohydrazide
• CAS No: 306302-44-3
• MF: C₁₇H₁₈N₄O₂
• MW: 310.350423336029
• CID: 6399827
• PubChem ID: 6867486
• Update Time: 2025-10-29

3-cyclopropyl-N'-(1E,2E)-3-(2-methoxyphenyl)prop-2-en-1-ylidene-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-N'-(1E,2E)-3-(2-methoxyphenyl)prop-2-en-1-ylidene-1H-pyrazole-5-carbohydrazide
• 3-cyclopropyl-N-((1E,2E)-3-(2-methoxyphenyl)allylidene)-1H-pyrazole-5-carbohydrazide
• 3-cyclopropyl-N'-[(1E,2E)-3-(2-methoxyphenyl)prop-2-en-1-ylidene]-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-cyclopropyl-, 2-[3-(2-methoxyphenyl)-2-propen-1-ylidene]hydrazide
• F1092-1087
• (E)-3-cyclopropyl-N'-((E)-3-(2-methoxyphenyl)allylidene)-1H-pyrazole-5-carbohydrazide
• 3-CYCLOPROPYL-N'-(3-(2-METHOXY-PH)-2-PROPENYLIDENE)-1H-PYRAZOLE-5-CARBOHYDRAZIDE
• 5-cyclopropyl-N-[(E)-[(E)-3-(2-methoxyphenyl)prop-2-enylidene]amino]-1H-pyrazole-3-carboxamide
• Z57120547
• AKOS001632230
• 306302-44-3

• Inchi： 1S/C17H18N4O2/c1-23-16-7-3-2-5-13(16)6-4-10-18-21-17(22)15-11-14(19-20-15)12-8-9-12/h2-7,10-12H,8-9H2,1H3,(H,19,20)(H,21,22)
• InChI Key： DVWGLZJNNAOXSJ-UHFFFAOYSA-N
• SMILES： N1C(C2CC2)=CC(C(NN=CC=CC2=CC=CC=C2OC)=O)=N1

Computed Properties

• Exact Mass: 310.14297583g/mol
• Monoisotopic Mass: 310.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 12.02±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-cyclopropyl-N'-(1E,2E)-3-(2-methoxyphenyl)prop-2-en-1-ylidene-1H-pyrazole-5-carbohydrazide

Recent Advances in the Study of 3-cyclopropyl-N'-(1E,2E)-3-(2-methoxyphenyl)prop-2-en-1-ylidene-1H-pyrazole-5-carbohydrazide (CAS: 306302-44-3)

The compound 3-cyclopropyl-N'-(1E,2E)-3-(2-methoxyphenyl)prop-2-en-1-ylidene-1H-pyrazole-5-carbohydrazide (CAS: 306302-44-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This hydrazide derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activities, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-cyclopropyl-N'-(1E,2E)-3-(2-methoxyphenyl)prop-2-en-1-ylidene-1H-pyrazole-5-carbohydrazide exhibits potent inhibitory activity against a range of kinase targets, particularly those involved in inflammatory pathways. The study employed molecular docking and in vitro assays to elucidate the binding interactions and selectivity profile of the compound, revealing its potential as an anti-inflammatory agent.

Another significant advancement comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's anticancer properties. The researchers synthesized a series of analogs and evaluated their cytotoxicity against various cancer cell lines. The results indicated that the parent compound, 306302-44-3, showed promising activity against breast cancer cells (MCF-7) with an IC50 value of 1.2 µM. Further mechanistic studies suggested that the compound induces apoptosis via the mitochondrial pathway, highlighting its potential as a chemotherapeutic agent.

In addition to its kinase inhibitory and anticancer activities, recent work has explored the compound's potential in treating neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience reported that 3-cyclopropyl-N'-(1E,2E)-3-(2-methoxyphenyl)prop-2-en-1-ylidene-1H-pyrazole-5-carbohydrazide exhibits neuroprotective effects in models of Alzheimer's disease. The compound was found to reduce amyloid-beta aggregation and mitigate oxidative stress in neuronal cells, suggesting a multi-targeted approach to neuroprotection.

Despite these promising findings, challenges remain in the development of 306302-44-3 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Current efforts are focused on designing prodrugs and nanoformulations to improve the compound's delivery and efficacy.

In conclusion, 3-cyclopropyl-N'-(1E,2E)-3-(2-methoxyphenyl)prop-2-en-1-ylidene-1H-pyrazole-5-carbohydrazide represents a versatile scaffold with diverse biological activities. Ongoing research aims to unlock its full therapeutic potential, paving the way for its application in treating inflammatory disorders, cancer, and neurodegenerative diseases. Future studies will likely focus on translational research to bridge the gap between preclinical findings and clinical applications.